Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI)
Overview
Description
Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) is a chemical compound that has gained significant attention in scientific research in recent years. It belongs to the class of isoxazole derivatives and has shown potential in various fields of research, including medicinal chemistry, biochemistry, and agriculture.
Mechanism Of Action
The exact mechanism of action of Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) is not fully understood. However, it is believed to exert its effects by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR and MAPK/ERK pathways.
Biochemical And Physiological Effects
Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit cell proliferation, induce apoptosis, and reduce inflammation. It has also been shown to have neuroprotective effects.
Advantages And Limitations For Lab Experiments
One of the main advantages of using Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) in lab experiments is its potential to target multiple signaling pathways simultaneously. This makes it a promising candidate for the development of multi-targeted drugs. However, its complex synthesis process and limited availability can be a limitation for its use in lab experiments.
Future Directions
There are several future directions for the research on Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI). Some of these include:
1. Further studies to elucidate the exact mechanism of action of the compound.
2. Development of more efficient and cost-effective synthesis methods.
3. Investigation of the compound's potential applications in agriculture, particularly as a pesticide.
4. Exploration of its potential as a lead compound for the development of novel drugs for various diseases.
5. Evaluation of its safety and toxicity profile in preclinical and clinical studies.
Conclusion
Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) is a promising compound with potential applications in various fields of research. Its complex synthesis process and limited availability can be a limitation for its use in lab experiments. However, further research is needed to fully understand its mechanism of action and explore its potential applications.
Synthesis Methods
The synthesis of Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) is a complex process that involves the reaction of isoxazole with 2-bromo-2-methylpropane in the presence of a strong base. The resulting compound is then treated with hydrogen peroxide to produce the desired product.
Scientific Research Applications
Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
properties
CAS RN |
147289-09-6 |
|---|---|
Product Name |
Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)-(9CI) |
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.19 g/mol |
IUPAC Name |
(5R)-5-[(2S)-oxiran-2-yl]-3-propan-2-yl-4,5-dihydro-1,2-oxazole |
InChI |
InChI=1S/C8H13NO2/c1-5(2)6-3-7(11-9-6)8-4-10-8/h5,7-8H,3-4H2,1-2H3/t7-,8+/m1/s1 |
InChI Key |
JTBHEBWGFALFEC-SFYZADRCSA-N |
Isomeric SMILES |
CC(C)C1=NO[C@H](C1)[C@@H]2CO2 |
SMILES |
CC(C)C1=NOC(C1)C2CO2 |
Canonical SMILES |
CC(C)C1=NOC(C1)C2CO2 |
synonyms |
Isoxazole, 4,5-dihydro-3-(1-methylethyl)-5-oxiranyl-, (R*,S*)- (9CI) |
Origin of Product |
United States |
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